Cas no 1314657-01-6 (1-(3-bromo-5-chloro-2-hydroxyphenyl)cyclobutane-1-carbonitrile)
1-(3-bromo-5-chloro-2-hydroxyphenyl)cyclobutane-1-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-bromo-5-chloro-2-hydroxyphenyl)cyclobutane-1-carbonitrile
- EN300-1913522
- 1314657-01-6
-
- Inchi: 1S/C11H9BrClNO/c12-9-5-7(13)4-8(10(9)15)11(6-14)2-1-3-11/h4-5,15H,1-3H2
- InChI Key: AGGCVOMWVFDFLD-UHFFFAOYSA-N
- SMILES: BrC1=CC(=CC(=C1O)C1(C#N)CCC1)Cl
Computed Properties
- Exact Mass: 284.95560g/mol
- Monoisotopic Mass: 284.95560g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 296
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 44Ų
1-(3-bromo-5-chloro-2-hydroxyphenyl)cyclobutane-1-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1913522-0.05g |
1-(3-bromo-5-chloro-2-hydroxyphenyl)cyclobutane-1-carbonitrile |
1314657-01-6 | 0.05g |
$888.0 | 2023-09-17 | ||
| Enamine | EN300-1913522-0.1g |
1-(3-bromo-5-chloro-2-hydroxyphenyl)cyclobutane-1-carbonitrile |
1314657-01-6 | 0.1g |
$930.0 | 2023-09-17 | ||
| Enamine | EN300-1913522-0.25g |
1-(3-bromo-5-chloro-2-hydroxyphenyl)cyclobutane-1-carbonitrile |
1314657-01-6 | 0.25g |
$972.0 | 2023-09-17 | ||
| Enamine | EN300-1913522-0.5g |
1-(3-bromo-5-chloro-2-hydroxyphenyl)cyclobutane-1-carbonitrile |
1314657-01-6 | 0.5g |
$1014.0 | 2023-09-17 | ||
| Enamine | EN300-1913522-1.0g |
1-(3-bromo-5-chloro-2-hydroxyphenyl)cyclobutane-1-carbonitrile |
1314657-01-6 | 1g |
$1057.0 | 2023-06-02 | ||
| Enamine | EN300-1913522-2.5g |
1-(3-bromo-5-chloro-2-hydroxyphenyl)cyclobutane-1-carbonitrile |
1314657-01-6 | 2.5g |
$2071.0 | 2023-09-17 | ||
| Enamine | EN300-1913522-5.0g |
1-(3-bromo-5-chloro-2-hydroxyphenyl)cyclobutane-1-carbonitrile |
1314657-01-6 | 5g |
$3065.0 | 2023-06-02 | ||
| Enamine | EN300-1913522-10.0g |
1-(3-bromo-5-chloro-2-hydroxyphenyl)cyclobutane-1-carbonitrile |
1314657-01-6 | 10g |
$4545.0 | 2023-06-02 | ||
| Enamine | EN300-1913522-1g |
1-(3-bromo-5-chloro-2-hydroxyphenyl)cyclobutane-1-carbonitrile |
1314657-01-6 | 1g |
$1057.0 | 2023-09-17 | ||
| Enamine | EN300-1913522-5g |
1-(3-bromo-5-chloro-2-hydroxyphenyl)cyclobutane-1-carbonitrile |
1314657-01-6 | 5g |
$3065.0 | 2023-09-17 |
1-(3-bromo-5-chloro-2-hydroxyphenyl)cyclobutane-1-carbonitrile Related Literature
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
Additional information on 1-(3-bromo-5-chloro-2-hydroxyphenyl)cyclobutane-1-carbonitrile
Introduction to 1-(3-bromo-5-chloro-2-hydroxyphenyl)cyclobutane-1-carbonitrile (CAS No. 1314657-01-6)
1-(3-bromo-5-chloro-2-hydroxyphenyl)cyclobutane-1-carbonitrile, identified by its CAS number 1314657-01-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclobutane core substituted with a phenyl ring bearing bromo, chloro, and hydroxyl functional groups, along with a nitrile moiety at the carbon position adjacent to the cyclobutane ring. The structural features of this molecule make it a promising candidate for further exploration in drug discovery and development.
The presence of multiple substituents on the phenyl ring, including 3-bromo, 5-chloro, and 2-hydroxy groups, introduces unique electronic and steric properties that can influence its interaction with biological targets. The cyclobutane scaffold provides rigidity, which is often desirable in drug molecules to enhance binding affinity and metabolic stability. Additionally, the carbonitrile group can serve as a versatile handle for further chemical modifications, enabling the synthesis of derivatives with tailored biological activities.
In recent years, there has been growing interest in designing molecules that incorporate both aromatic and heterocyclic moieties to explore novel pharmacophores. The combination of a phenyl ring with a cyclobutane unit in 1-(3-bromo-5-chloro-2-hydroxyphenyl)cyclobutane-1-carbonitrile aligns well with this trend. Such structures have been reported to exhibit diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The bromo and chloro substituents are particularly noteworthy, as they are frequently employed in medicinal chemistry due to their ability to modulate reactivity and binding interactions.
One of the most compelling aspects of this compound is its potential as a building block for the development of new therapeutic agents. The hydroxyl group on the phenyl ring can participate in hydrogen bonding interactions, which are crucial for receptor binding. Meanwhile, the carbonitrile group can engage in polar interactions or be further functionalized to introduce additional pharmacological properties. These features make 1-(3-bromo-5-chloro-2-hydroxyphenyl)cyclobutane-1-carbonitrile a valuable scaffold for medicinal chemists seeking to design novel small-molecule drugs.
Recent studies have highlighted the importance of cycloalkyl-substituted aromatic compounds in drug discovery. The rigid cyclobutane ring in this molecule can improve pharmacokinetic properties by reducing conformational flexibility, which is often a liability in drug candidates. This structural motif has been successfully incorporated into several approved drugs, demonstrating its utility in improving drug-like characteristics. The unique substitution pattern on the phenyl ring further enhances its potential as a lead compound for further optimization.
The synthesis of 1-(3-bromo-5-chloro-2-hydroxyphenyl)cyclobutane-1-carbonitrile involves multi-step organic transformations that require careful consideration of reaction conditions and reagent selection. The introduction of the bromo, chloro, and hydroxyl groups onto the phenyl ring typically requires halogenation and hydroxylation techniques, while the installation of the carbonitrile group can be achieved through cyanation reactions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, may also be employed to construct the cyclobutane unit efficiently.
From a computational chemistry perspective, virtual screening and molecular docking studies have been instrumental in evaluating the binding potential of this compound to various biological targets. Initial simulations suggest that the rigid structure of 1-(3-bromo-5-chloro-2-hydroxyphenyl)cyclobutane-1-carbonitrile may facilitate favorable interactions with proteins involved in disease pathways. The presence of multiple functional groups provides multiple interaction points, which could enhance binding affinity and selectivity.
The pharmaceutical industry has increasingly recognized the importance of structural diversity in drug discovery programs. Compounds like 1-(3-bromo-5-chloro-2-hydroxyphenyl)cyclobutane-1-carbonitrile contribute to this diversity by introducing novel scaffolds and substitution patterns that may elicit unique biological responses. As research continues to uncover new therapeutic targets, molecules such as this one will remain relevant for exploring untapped pharmacological space.
In conclusion,1-(3-bromo-5-chloro-2-hydroxyphenyl)cyclobutane-1-carbonitrile (CAS No. 1314657-01-6) represents a promising candidate for further investigation in medicinal chemistry. Its unique structural features—comprising a rigid cyclobutane core substituted with a phenyl ring bearing bromo、chloro、and hydroxyl groups,along with a nitrile moiety—make it an attractive scaffold for designing novel therapeutic agents。The potential applications span across various therapeutic areas,with ongoing research aimed at elucidating its full pharmacological profile。As synthetic methodologies advance,the accessibility of such complex molecules will continue to grow,opening new avenues for drug discovery。
1314657-01-6 (1-(3-bromo-5-chloro-2-hydroxyphenyl)cyclobutane-1-carbonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)